Cas no 698-87-3 (Methylbenzeneethanol)

Methylbenzeneethanol (CAS 98-85-1), also known as α-methylphenethyl alcohol, is a chiral aromatic alcohol with the molecular formula C9H12O. It is commonly used as an intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and fine chemicals. The compound exhibits a characteristic floral odor, making it valuable in perfumery applications. Its chiral nature allows for use in asymmetric synthesis, where enantioselectivity is critical. Methylbenzeneethanol is stable under standard conditions and soluble in common organic solvents, facilitating its handling in laboratory and industrial settings. The product's versatility and well-documented reactivity profile make it a reliable choice for synthetic chemists.
Methylbenzeneethanol structure
Methylbenzeneethanol structure
Product Name:Methylbenzeneethanol
CAS No:698-87-3
MF:C9H12O
MW:136.190982818604
MDL:MFCD00004540
CID:504155
PubChem ID:87574461
Update Time:2025-06-09

Methylbenzeneethanol Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-2-propanol
    • .α.-Methylphenethyl alcohol
    • 1-Phenylpropan-2-ol
    • Benzeneethanol, a-methyl-
    • BENZYLMETHYLCARBINOL
    • Methylbenzeneethanol
    • Α-METHYL-BENZENEETHANOL
    • 2-Hydroxy-1-phenylpropane
    • 2-Propanol, 1-phenyl-
    • Benzenethanol, α-methyl-
    • NSC 53553
    • Phenethyl alcohol, α-methyl-
    • α-Methylbenzeneethanol
    • α-Methylphenethyl alcohol
    • 3-Phenyl-2-hydroxypropane
    • 3-Phenyl-2-propanol
    • Benzylethyl alcohol
    • Benzyl methyl carbinol
    • Benzeneethanol, .alpha.-methyl-
    • Benzeneethanol, alpha-methyl-
    • alpha-Methyl-phenethyl alcohol
    • alpha-Methylbenzeneethanol
    • .alpha.-Methylphenethyl alcohol
    • 1-phenyl-propan-2-ol
    • Phenethyl alcohol, .alpha.-methyl-
    • (+/-)-1-Phenyl-2-propanol
    • 1 - Phenyl - 2 - propanol
    • Phenethyl alcohol, alpha-methyl-
    • WYTRYI
    • MDL: MFCD00004540
    • Inchi: 1S/C9H12O/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3
    • InChI Key: WYTRYIUQUDTGSX-UHFFFAOYSA-N
    • SMILES: OC(C)CC1C=CC=CC=1
    • BRN: 3195621

Computed Properties

  • Exact Mass: 136.08886
  • Monoisotopic Mass: 136.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 84.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: Not determined
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.973 g/mL at 25 °C(lit.)
  • Melting Point: 135-136 ºC
  • Boiling Point: 219-221 °C(lit.)
  • Flash Point: Degrees Fahrenheit:185°F
    Degrees Celsius:85°C
  • Refractive Index: n20/D 1.522(lit.)
  • PSA: 20.23
  • LogP: 1.60990
  • Solubility: Not determined

Methylbenzeneethanol Security Information

Methylbenzeneethanol Customs Data

  • HS CODE:29062990

Methylbenzeneethanol Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P78300-5g
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